Cas no 2352677-34-8 (Tert-butyl 3-amino-3-(3-iodophenyl)propanoate)

• Product Name: Tert-butyl 3-amino-3-(3-iodophenyl)propanoate
• CAS No: 2352677-34-8
• MF: C₁₃H₁₈INO₂
• MW: 347.191996097565
• CID: 5654905
• PubChem ID: 165902637
• Update Time: 2025-06-08

Tert-butyl 3-amino-3-(3-iodophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(3-iodophenyl)propanoate
• 2352677-34-8
• EN300-27724904
• Tert-butyl 3-amino-3-(3-iodophenyl)propanoate

• Inchi： 1S/C13H18INO2/c1-13(2,3)17-12(16)8-11(15)9-5-4-6-10(14)7-9/h4-7,11H,8,15H2,1-3H3
• InChI Key： YBQMHLBLENIVGM-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(CC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 347.03823g/mol
• Monoisotopic Mass: 347.03823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-amino-3-(3-iodophenyl)propanoate

Tert-butyl 3-amino-3-(3-iodophenyl)propanoate (CAS No. 2352677-34-8): A Comprehensive Overview

Tert-butyl 3-amino-3-(3-iodophenyl)propanoate, identified by its Chemical Abstracts Service (CAS) number 2352677-34-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a tert-butyl group, an amino group, and a 3-iodophenyl moiety, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the construction of complex organic frameworks that are essential for drug discovery.

The tert-butyl group in Tert-butyl 3-amino-3-(3-iodophenyl)propanoate contributes to the stability and lipophilicity of the molecule, which are critical factors in determining its pharmacokinetic properties. This characteristic is particularly advantageous in designing drugs that require prolonged circulation time or targeted delivery to specific tissues. The presence of the amino group further enhances the compound's reactivity, allowing for various chemical modifications that can fine-tune its biological activity. These modifications are crucial in optimizing drug candidates for efficacy and minimizing side effects.

The 3-iodophenyl moiety is another key feature that lends unique properties to Tert-butyl 3-amino-3-(3-iodophenyl)propanoate. Iodine-containing aromatic compounds are widely used in medicinal chemistry due to their ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many bioactive molecules. The iodine atom serves as an excellent handle for these transformations, enabling the synthesis of complex derivatives with tailored biological activities.

Recent advancements in pharmaceutical research have highlighted the importance of multifunctional compounds like Tert-butyl 3-amino-3-(3-iodophenyl)propanoate. The integration of multiple pharmacophores within a single molecule can lead to synergistic effects, enhancing therapeutic outcomes. For instance, studies have shown that combining an amino group with an iodophenyl moiety can improve binding affinity to target proteins, leading to more potent and selective drug candidates. This approach aligns with the growing trend in drug development towards rational design and targeted therapy.

In addition to its synthetic utility, Tert-butyl 3-amino-3-(3-iodophenyl)propanoate has shown promise in preclinical studies as a precursor for developing novel therapeutic agents. Researchers have explored its potential in various disease models, including cancer and inflammatory disorders. The tert-butyl group's steric hindrance can influence the compound's interactions with biological targets, potentially leading to improved selectivity over off-target effects. Meanwhile, the iodophenyl group offers opportunities for further functionalization through cross-coupling reactions, allowing for the creation of diverse chemical libraries for high-throughput screening.

The pharmacological profile of Tert-butyl 3-amino-3-(3-iodophenyl)propanoate is further enhanced by its ability to modulate key signaling pathways involved in disease progression. For example, studies have demonstrated its potential role in inhibiting enzymes that are overexpressed in cancer cells. By targeting these enzymes, the compound can disrupt abnormal cellular processes, leading to tumor regression or suppression. Similarly, its interaction with inflammatory mediators suggests applications in managing chronic inflammatory conditions.

The synthesis of Tert-butyl 3-amino-3-(3-iodophenyl)propanoate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the protection-deprotection of functional groups, regioselective iodination of aromatic rings, and cross-coupling reactions to establish carbon-carbon bonds. Each step is meticulously designed to ensure high yield and purity, which are critical for pharmaceutical applications. Advances in catalytic systems and green chemistry principles have further refined these synthetic routes, making them more efficient and environmentally sustainable.

The structural diversity offered by Tert-butyl 3-amino-3-(3-iodophenyl)propanoate also makes it a valuable scaffold for drug discovery campaigns. By systematically varying substituents on different parts of the molecule, researchers can explore a wide range of biological activities. This approach is particularly useful in identifying lead compounds that can be optimized through structure-based drug design or fragment-based approaches. The flexibility provided by the tert-butyl and amino groups allows for easy introduction of additional functionalities, expanding the compound's potential applications.

In conclusion, Tert-butyl 3-amino-3-(3-iodophenyl)propanoate (CAS No. 2352677-34-8) represents a promising candidate in pharmaceutical research due to its unique structural features and versatile reactivity. Its combination of a stable tert-butyl group, a reactive amino group, and an iodophenyl moiety makes it an invaluable intermediate for synthesizing complex drug molecules. Recent studies highlight its potential in developing novel therapeutics for various diseases, underscoring its significance in medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future drug development efforts.